Cas no 186590-43-2 (5-Bromo-2-chloro-3-fluorophenol)

5-Bromo-2-chloro-3-fluorophenol is a halogenated phenolic compound with the molecular formula C6H3BrClFO. It features a phenol core substituted with bromine, chlorine, and fluorine atoms at the 5, 2, and 3 positions, respectively. This structural arrangement confers unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. The compound's distinct substitution pattern also allows for selective functionalization, enabling precise molecular modifications.
5-Bromo-2-chloro-3-fluorophenol structure
186590-43-2 structure
Product Name:5-Bromo-2-chloro-3-fluorophenol
CAS No:186590-43-2
MF:C6H3BrClFO
MW:225.442823648453
MDL:MFCD27500640
CID:2083687
PubChem ID:84690059
Update Time:2025-07-02

5-Bromo-2-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-chloro-3-fluorophenol
    • AK167258
    • 6338AJ
    • FCH2492285
    • SY026814
    • AX8262204
    • 186590-43-2
    • MFCD27500640
    • DS-9454
    • DB-253356
    • CS-0100572
    • AKOS024095879
    • O11359
    • 959-297-9
    • MDL： MFCD27500640
    • Inchi： 1S/C6H3BrClFO/c7-3-1-4(9)6(8)5(10)2-3/h1-2,10H
    • InChI Key： CKVCTSFPTBXLMX-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=C(C=1)O)Cl)F

Computed Properties

  • Exact Mass: 223.90400
  • Monoisotopic Mass: 223.90398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 3

Experimental Properties

  • Boiling Point: 241.5±35.0℃ at 760 mmHg
  • PSA: 20.23000
  • LogP: 2.94720

5-Bromo-2-chloro-3-fluorophenol Pricemore >>

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5-Bromo-2-chloro-3-fluorophenol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:186590-43-2)5-Bromo-2-chloro-3-fluorophenol
Order Number:A880630
Stock Status:in Stock
Quantity:25g/100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:01
Price ($):522.0/1727.0/4318.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:186590-43-2)5-Bromo-2-chloro-3-fluorophenol
A880630
Purity:99%/99%/99%
Quantity:25g/100g/500g
Price ($):522.0/1727.0/4318.0
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